Cas no 193902-99-7 (tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
• CAS No: 193902-99-7
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• MDL: MFCD12022584
• CID: 2149497
• PubChem ID: 18783789
• Update Time: 2025-11-02

tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
• 4-(4-BOC-1-PIPERAZINYL)BENZENE-1,2-DIAMINE
• CS-0333725
• TQP1448
• DTXSID70596223
• MFCD12022584
• H26871
• A90107
• 193902-99-7
• EN300-3377649
• 2-Amino-5-(4-Boc-1-piperazinyl)aniline
• LESRBHHIRARKMI-UHFFFAOYSA-N
• tert-butyl-4-(3,4-diaminophenyl)piperazine-1-carboxylate
• SCHEMBL214944

• MDL： MFCD12022584
• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-4-5-12(16)13(17)10-11/h4-5,10H,6-9,16-17H2,1-3H3
• InChI Key： LESRBHHIRARKMI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(=C(C=2)N)N)CC1)=O

Computed Properties

• Exact Mass: 292.18992602Da
• Monoisotopic Mass: 292.18992602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate (CAS No. 193902-99-7)

The compound tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate (CAS No. 193902-99-7) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This piperazine derivative is characterized by its unique structural features, including a tert-butyl carboxylate group and a diaminophenyl moiety, which contribute to its versatility in drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential role in designing novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and cancer therapeutics.

In recent years, the demand for piperazine-based compounds has surged, driven by their pharmacological relevance. tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate stands out due to its dual amino functionality, which allows for further derivatization and customization. This property makes it a valuable intermediate in the synthesis of small molecule inhibitors and receptor modulators. The compound's CAS No. 193902-99-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

One of the key trends in modern pharmaceutical research is the exploration of multi-target drugs, and tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate aligns perfectly with this paradigm. Its diaminophenyl group enables interactions with various biological targets, while the piperazine ring enhances solubility and bioavailability. These attributes have sparked interest in its potential applications for neurodegenerative diseases and inflammatory conditions, topics that are currently dominating scientific discussions.

From a synthetic chemistry perspective, the compound's tert-butyl protecting group offers stability during complex reactions, making it a preferred choice for peptide coupling and cross-coupling reactions. Researchers often inquire about its synthetic protocols and purification methods, as optimizing these processes is critical for scaling up production. The compound's CAS No. 193902-99-7 is also associated with queries related to spectroscopic characterization, such as NMR and mass spectrometry data, which are essential for quality control.

Another area of interest is the compound's potential role in catalysis and material science. Its aromatic diamine structure can serve as a ligand for metal complexes, which are widely used in homogeneous catalysis. This versatility has led to increased searches for tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate suppliers and custom synthesis services, particularly among industrial researchers.

In conclusion, tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate (CAS No. 193902-99-7) is a compound of immense scientific and industrial relevance. Its unique structural properties, combined with its applicability in drug discovery, catalysis, and material science, make it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and green chemistry initiatives.